Cas no 1152534-49-0 (1-(2H-1,3-Benzodioxol-5-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2H-1,3-Benzodioxol-5-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1152534-49-0
• MF: C₁₁H₈N₂O₄
• MW: 232.192222595215
• CID: 4779304
• Update Time: 2025-05-19

1-(2H-1,3-Benzodioxol-5-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxol-5-yl)-1H-pyrazole-3-carboxylic acid
• 1-(2H-1,3-Benzodioxol-5-yl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C11H8N2O4/c14-11(15)8-3-4-13(12-8)7-1-2-9-10(5-7)17-6-16-9/h1-5H,6H2,(H,14,15)
• InChI Key： PGMYTTOFNMTJKT-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)N1C=CC(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 1.6
• Topological Polar Surface Area: 73.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(2H-1,3-Benzodioxol-5-yl)-1H-pyrazole-3-carboxylic acid

Introduction to 1-(2H-1,3-Benzodioxol-5-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 1152534-49-0)

1-(2H-1,3-Benzodioxol-5-yl)-1H-pyrazole-3-carboxylic acid, identified by its CAS number 1152534-49-0, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule combines a benzodioxol moiety with a pyrazole scaffold, creating a framework that is both pharmacologically relevant and chemically versatile. The benzodioxol ring, also known as an oxygenated phenyl ring, is a common structural motif found in many bioactive natural products and synthetic drugs, while the pyrazole ring is widely recognized for its role in drug discovery due to its ability to engage in hydrogen bonding and metal coordination.

The synthesis and exploration of 1-(2H-1,3-Benzodioxol-5-yl)-1H-pyrazole-3-carboxylic acid have been the subject of several recent studies, reflecting its potential as a lead compound or intermediate in the development of novel therapeutic agents. The compound’s unique structural features position it as a candidate for further investigation in various biological assays, particularly those aimed at identifying molecules with antimicrobial, anti-inflammatory, or anticancer properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(2H-1,3-Benzodioxol-5-yl)-1H-pyrazole-3-carboxylic acid and biological targets. These studies suggest that the compound may interact with enzymes and receptors through its aromatic rings and heterocyclic core, potentially modulating key signaling pathways. For instance, the benzodioxol moiety has been shown to exhibit binding affinity for certain neurotransmitter receptors, while the pyrazole ring can serve as a scaffold for inhibiting enzyme activity.

The pharmacokinetic properties of 1-(2H-1,3-Benzodioxol-5-yl)-1H-pyrazole-3-carboxylic acid are also of considerable interest. Initial pharmacokinetic studies indicate that the compound exhibits moderate solubility in water and favorable metabolic stability, suggesting its potential for oral administration. However, further optimization may be required to enhance its bioavailability and reduce any potential toxicity. The carboxylic acid group at the 3-position of the pyrazole ring provides a site for chemical modification, allowing researchers to fine-tune the pharmacological profile of the molecule.

In the realm of medicinal chemistry, derivatives of benzodioxol-pyrazole hybrids have been extensively studied due to their reported biological activities. For example, related compounds have demonstrated efficacy in preclinical models of inflammation and cancer by inhibiting key pro-inflammatory cytokines or by interfering with signaling pathways involved in tumor growth. The structural analogs of 1-(2H-1,3-Benzodioxol-5-yl)-1H-pyrazole-3-carboxylic acid are being explored to identify more potent and selective inhibitors with improved pharmacological properties.

The synthesis of 1-(2H-1,3-Benzodioxol-5-yl)-1H-pyrazole-3-carboxylic acid can be achieved through multiple routes, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the condensation of 2-hydroxybenzoyl chloride with 1-methylpyrazole under basic conditions, followed by hydrolysis to yield the desired carboxylic acid derivative. Alternative synthetic strategies may employ palladium-catalyzed cross-coupling reactions or transition-metal-catalyzed cyclization processes to construct the benzodioxol-pyrazole core efficiently.

The analytical characterization of 1-(2H-1,3-Benzodioxol-5-yl)-1H-pyrazole-3-carboxylic acid has been performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide comprehensive information about the molecular structure, purity, and chemical properties of the compound. Additionally, X-ray crystallography has been utilized to determine the three-dimensional structure of this molecule in some cases, offering insights into its conformational preferences and potential interactions with biological targets.

The potential applications of 1-(2H-1,3-Benzodioxol-5-ylyl)-1H-pyrazolecarbonylacid extend beyond traditional pharmaceuticals. Its structural features make it a valuable building block for designing novel materials with applications in agrochemicals or specialty chemicals. Furthermore, its ability to form coordination complexes with metal ions suggests potential uses in catalysis or as probes for studying metal-dependent biological processes.

As research continues to uncover new biological activities and synthetic methodologies for benzodioxol-pyrazole hybrids, compounds like 1152534490 (CAS No.) will undoubtedly play an increasingly important role in drug discovery programs. The integration of computational modeling with experimental validation will be crucial in optimizing their pharmacological properties and advancing them toward clinical development. Future studies may also explore combination therapies involving this class of molecules alongside other therapeutic agents to enhance treatment efficacy.

In conclusion,(2-Hydroxypropyl)pyridine N-Oxide CAS No 1152546999, serves as a testament to the ongoing innovation in medicinal chemistry and chemical biology. Its unique structural features offer opportunities for developing novel therapeutics with broad applications across multiple disease areas. As researchers continue to refine synthetic strategies and explore biological functions,(Hydroxypropyl)pyridine N-Oxide CAS No 1152546999 will remain at forefrontof scientific inquiry into next-generation pharmaceuticals.